Cas no 831169-70-1 (3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)-)

• Product name: 3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)-
• CAS No: 831169-70-1
• MF: C₈H₁₆NOF
• MW: 161.21714
• CID: 678298
• PubChem ID: 71416384

3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 1-(2-fluoroethyl)-, (3R)-
• [(3R)-1-(2-fluoroethyl)piperidin-3-yl]methanol
• DTXSID40835777
• 831169-70-1

• Inchi： InChI=1S/C8H16FNO/c9-3-5-10-4-1-2-8(6-10)7-11/h8,11H,1-7H2/t8-/m1/s1
• InChI Key： QEJCWXNIOOKEKV-MRVPVSSYSA-N
• SMILES： C1CC(CN(C1)CCF)CO

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų
• XLogP3: 0.7